Cas no 771543-83-0 (Benzamide,N-(cis-4-aminocyclohexyl)-3-methoxy-)

• Product name: Benzamide,N-(cis-4-aminocyclohexyl)-3-methoxy-
• CAS No: 771543-83-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.3208
• CID: 551565
• PubChem ID: 23026877

Benzamide,N-(cis-4-aminocyclohexyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(cis-4-aminocyclohexyl)-3-methoxy-
• cis-N-(4-Aminocyclohexyl)-3-methoxybenzamide
• Benzamide, N-(cis-4-aminocyclohexyl)-3-methoxy- (9CI)
• N-(4-aminocyclohexyl)-3-methoxybenzamide
• SCHEMBL6455626
• 771543-83-0
• SCHEMBL6455623
• DTXSID90629885

• Inchi： InChI=1S/C14H20N2O2/c1-18-13-4-2-3-10(9-13)14(17)16-12-7-5-11(15)6-8-12/h2-4,9,11-12H,5-8,15H2,1H3,(H,16,17)
• InChI Key： UMPFTTGHUHQUAF-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C(=O)NC2CCC(CC2)N

Computed Properties

• Exact Mass: 248.1526
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35